

Preamble: A Toxicological Profile Based on Structure-Activity Relationships

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3,4,5-Tribromobiphenyl

CAS No.: 115245-08-4

Cat. No.: B053846

[Get Quote](#)

The study of polybrominated biphenyls (PBBs) presents a complex challenge in toxicology. While the toxicity of commercial mixtures like FireMaster FF-1 is well-documented, data on many of the 209 individual congeners are sparse. This guide focuses on **3,4,5-Tribromobiphenyl**, a specific congener for which direct toxicological studies are notably absent in the published literature.

Therefore, this document is constructed as an in-depth toxicological profile based on established Structure-Activity Relationships (SAR). The core directive of this guide is to leverage the extensive knowledge of closely related, structurally analogous compounds to build a scientifically rigorous and predictive assessment of **3,4,5-Tribromobiphenyl**. The central hypothesis is that the toxicological profile of **3,4,5-Tribromobiphenyl** is dictated by its chemical structure as a non-ortho-substituted, coplanar PBB, placing it in the class of "dioxin-like" compounds. The insights and protocols herein are synthesized to provide researchers and drug development professionals with a foundational understanding and a practical framework for assessing this and similar understudied halogenated aromatic hydrocarbons.

The Principle of Coplanarity: The Structural Determinant of Toxicity

The toxicity of PBBs is not uniform across all congeners; it is profoundly dictated by the substitution pattern of bromine atoms on the biphenyl rings. Congeners are broadly classified based on the presence or absence of bromine atoms at the ortho-positions (carbons 2, 2', 6, and 6').

- **Ortho-Substituted PBBs:** Bromine atoms at these positions cause steric hindrance, forcing the two phenyl rings to twist out of plane. This non-planar (dihedral) conformation prevents them from effectively binding to the primary mediator of their toxicity, the Aryl Hydrocarbon Receptor (AhR).
- **Non-Ortho-Substituted (Coplanar) PBBs:** Congeners lacking substitution at all four ortho-positions, such as **3,4,5-Tribromobiphenyl**, can rotate around the central carbon-carbon bond to adopt a rigid, planar conformation. This "dioxin-like" shape is the critical feature that allows for high-affinity binding to the ligand-binding pocket of the AhR.

This structural difference is the primary reason why non-ortho PBBs are significantly more toxic than their ortho-substituted counterparts.^{[1][2]} The toxicity of 3,3',4,4'-tetrabromobiphenyl, a potent AhR agonist, compared to the weak activity of 2,2',5,5'-tetrabromobiphenyl, exemplifies this principle.^[1] Thus, the entire toxicological narrative of **3,4,5-Tribromobiphenyl** is predicted to unfold through its interaction with the AhR signaling pathway.

The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway: The Central Mechanism of Action


The vast majority of toxic effects elicited by coplanar PBBs are mediated through the sustained activation of the AhR, a ligand-activated transcription factor.^{[3][4]} The activation cascade is a well-elucidated, multi-step process.

- **Ligand Binding:** In its inactive state, the AhR resides in the cytoplasm as part of a protein complex including Heat Shock Protein 90 (HSP90) and other co-chaperones.^[3] The coplanar **3,4,5-Tribromobiphenyl**, due to its lipophilicity and planar structure, is expected to

diffuse across the cell membrane and bind with high affinity to the PAS-B ligand-binding domain of the AhR.[5]

- **Nuclear Translocation:** Ligand binding induces a conformational change in the AhR complex, exposing a nuclear localization sequence. This triggers the translocation of the ligand-AhR complex from the cytoplasm into the nucleus.[4]
- **Dimerization and DNA Binding:** Inside the nucleus, the AhR dissociates from its chaperone proteins and forms a heterodimer with the AhR Nuclear Translocator (ARNT).[6] This AHR-ARNT complex is the transcriptionally active form. It functions as a transcription factor by binding to specific DNA sequences known as Dioxin Response Elements (DREs) or Xenobiotic Response Elements (XREs) in the promoter regions of target genes.[5][6]
- **Altered Gene Expression:** Binding of the AHR-ARNT complex to DREs initiates the transcription of a battery of genes, most notably the Cytochrome P450 family 1 (e.g., CYP1A1, CYP1A2, CYP1B1).[6] The induction of Aryl Hydrocarbon Hydroxylase (AHH) activity, which is primarily associated with CYP1A1, is a hallmark of AhR activation and serves as a reliable biomarker of exposure to dioxin-like compounds.[1][7]

The persistent activation of this pathway by a stable, poorly metabolized ligand like a PBB congener disrupts cellular homeostasis, leading to the wide array of toxicological endpoints discussed below.



[Click to download full resolution via product page](#)

Caption: The Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

The persistence and bioaccumulative nature of PBBs are central to their toxicology.

- **Absorption and Distribution:** As a lipophilic molecule, **3,4,5-Tribromobiphenyl** is expected to be readily absorbed through oral, dermal, and inhalation routes. Following absorption, it will preferentially partition into and accumulate in lipid-rich tissues, primarily adipose tissue, but also the liver, skin, and breast milk. This sequestration in fat leads to a very long biological half-life.
- **Metabolism:** The metabolism of PBBs is generally slow and congener-specific. It is primarily mediated by Cytochrome P450 enzymes. Non-ortho substituted congeners are often more resistant to metabolism than ortho-substituted ones.^[7] When metabolism does occur, it typically involves hydroxylation to form more polar metabolites.^[8] Additionally, methylsulphonyl (MeSO₂) metabolites have been identified for some PBBs and can be highly potent enzyme inducers themselves.^[9] The low rate of metabolism is a key factor in the persistent AhR activation and toxicity of coplanar PBBs.^[7]
- **Excretion:** Due to high lipophilicity and slow metabolism, the excretion of parent PBB congeners is extremely limited. Elimination occurs primarily via the feces, with any formed metabolites being more readily excreted.

Key Toxicological Endpoints

The sustained activation of the AhR pathway by a persistent ligand like **3,4,5-Tribromobiphenyl** is predicted to lead to a range of toxic effects observed with other dioxin-like compounds.

Hepatotoxicity and Carcinogenicity

The liver is the primary target organ for PBB toxicity.^{[1][2][10]}

- **Hepatotoxicity:** Studies on rats exposed to the coplanar congener 3,3',4,4'-tetrabromobiphenyl showed significant liver enlargement, hepatocellular swelling (hypertrophy), and vacuolation corresponding to fat accumulation (steatosis).^{[1][2]} These

effects are consistent with the high expression of AhR in hepatocytes and the induction of metabolic enzymes.

- **Carcinogenicity:** PBBs are classified as "reasonably anticipated to be human carcinogens". [10] Long-term animal studies with PBB mixtures (FireMaster FF-1) have demonstrated a clear increase in the incidence of liver tumors, including hepatocellular carcinoma and bile-duct cancer (cholangiocarcinoma). [10] The carcinogenic activity is believed to be non-genotoxic, arising from the tumor-promoting effects of chronic cellular stress and proliferation induced by persistent AhR activation.

Immunotoxicity

The immune system is highly sensitive to AhR agonists.

- **Thymic Atrophy:** A hallmark of exposure to dioxin-like compounds is a marked reduction in the size of the thymus, particularly the cortex, due to depletion of lymphocytes. [1][2] This effect, observed with 3,3',4,4'-tetrabromobiphenyl, severely compromises cell-mediated immunity. [1] This is a direct consequence of AhR activation in thymic cells.

Endocrine Disruption

PBBs and their metabolites can interfere with multiple endocrine systems, most notably the thyroid hormone axis.

- **Thyroid Disruption:** Hydroxylated metabolites of halogenated biphenyls are structurally similar to the thyroid hormone thyroxine (T4). [8] These metabolites can competitively bind to thyroid hormone transport proteins, such as transthyretin (TTR), displacing T4 and increasing its clearance. This can lead to decreased circulating levels of thyroid hormones, which are critical for neurodevelopment and metabolism. [8] Studies in rats have shown that exposure to 3,3',4,4'-tetrachlorobiphenyl significantly reduces plasma thyroxine levels in both dams and fetuses. [8]

Developmental and Reproductive Toxicity

Due to their lipophilicity, PBBs can cross the placental barrier and accumulate in the developing fetus. The accumulation of hydroxylated metabolites in fetal plasma can be significantly higher

than in maternal plasma.[8] Disruption of the thyroid hormone system during critical developmental windows can lead to irreversible neurodevelopmental deficits.

Quantitative Assessment of Dioxin-Like Potency

To compare the toxicity of different dioxin-like compounds, the concept of Toxic Equivalency Factors (TEFs) is used. The potency of a congener is expressed relative to the most potent AhR agonist, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), which is assigned a TEF of 1.0. While a TEF for **3,4,5-Tribromobiphenyl** has not been established, data from related non-ortho congeners provide a basis for estimating its potential potency.

Table 1: Comparative In Vitro Potency of Selected Non-Ortho Halogenated Biphenyls

Compound	IUPAC No.	Type	Relative Potency (CYP1A1 Induction) vs. TCDD	Reference
3,3',4,4'-Tetrachlorobiphenyl	PCB 77	Non-ortho PCB	~0.0001	[11]
3,3',4,4',5-Pentachlorobiphenyl	PCB 126	Non-ortho PCB	~0.1	[11][12]
3,3',4,4',5,5'-Hexabromobiphenyl	PBB 169	Non-ortho PBB	~0.03	Inferred from multiple studies

| **3,4,5-Tribromobiphenyl** | PBB 38 | Non-ortho PBB | Not Determined (Predicted to be potent) | - |

Note: Relative potencies can vary significantly depending on the assay and biological system.

Methodologies for Toxicological Assessment

Evaluating the toxic potential of **3,4,5-Tribromobiphenyl** requires a tiered approach, from rapid in vitro screening to comprehensive in vivo studies.

In Vitro Assessment of AhR Activation (EROD Assay)


Rationale: The Ethoxyresorufin-O-Deethylase (EROD) assay is a gold-standard functional assay to quantify CYP1A1 induction, a direct consequence of AhR activation. It is a rapid and sensitive method to determine the dioxin-like potency of a compound.

Protocol:

- **Cell Culture:** Plate a suitable cell line with high AhR expression (e.g., H4IIE rat hepatoma cells) in 96-well plates and allow them to attach overnight.
- **Dosing:** Prepare serial dilutions of **3,4,5-Tribromobiphenyl** in a suitable solvent (e.g., DMSO). Include a positive control (TCDD) and a vehicle control (DMSO). Add the compounds to the cell culture medium and incubate for 24-72 hours.
- **Assay Procedure:**
 - Remove the dosing medium and wash the cells with phosphate-buffered saline (PBS).
 - Add a reaction mixture containing the substrate 7-ethoxyresorufin and a cofactor system (e.g., NADPH).
 - Incubate at 37°C. The CYP1A1 enzyme will convert the non-fluorescent 7-ethoxyresorufin to the highly fluorescent product, resorufin.
- **Quantification:** Measure the fluorescence of resorufin over time using a plate reader (Excitation ~530 nm, Emission ~590 nm).
- **Data Analysis:** Normalize the rate of resorufin production to the total protein content in each well. Plot the dose-response curve and calculate the EC50 (the concentration that produces 50% of the maximal response). Compare the EC50 to that of TCDD to determine a relative potency.

In Vivo Rodent Toxicity Study (28-Day Repeated Dose)

Rationale: An in vivo study is essential to understand the integrated toxicological effects on a whole organism, including effects on target organs, body weight, and clinical parameters. This protocol is based on general principles from OECD guidelines and NTP studies.[13]



[Click to download full resolution via product page](#)

Caption: General workflow for an in vivo 28-day rodent toxicity study.

Protocol:

- Animal Model: Use immature male Sprague-Dawley or Fischer 344 rats.
- Acclimation & Grouping: Acclimate animals for at least one week. Randomly assign animals to at least 4 groups (e.g., n=10 per group): Vehicle control (e.g., corn oil), Low Dose, Mid Dose, and High Dose.
- Dose Administration: Administer **3,4,5-Tribromobiphenyl** via oral gavage daily for 28 days. Doses should be selected based on range-finding studies or data from similar compounds.
- In-Life Observations:
 - Record clinical signs of toxicity daily.
 - Measure body weight and food consumption weekly.
- Terminal Procedures (Day 29):
 - Euthanize animals and perform a gross necropsy.
 - Collect blood for clinical chemistry analysis (e.g., liver enzymes ALT, AST).
 - Collect and weigh key organs, including the liver, thymus, spleen, and thyroid.
- Histopathology: Preserve organs in formalin, process for histology, and perform microscopic examination by a certified pathologist, paying close attention to the liver and thymus.
- Endpoint Analysis: Statistically compare organ weights, body weights, clinical chemistry, and histopathological findings between dosed groups and the vehicle control.

Analytical Method for Quantification in Biological Matrices

Rationale: Accurate quantification of **3,4,5-Tribromobiphenyl** in tissues is crucial for toxicokinetic modeling and correlating exposure with effects. The method of choice is gas chromatography-mass spectrometry (GC-MS) due to its high sensitivity and selectivity.

Protocol:

- Sample Preparation & Extraction:
 - Homogenize a known weight of tissue (e.g., liver, adipose).
 - Spike the sample with an appropriate internal standard (e.g., a ^{13}C -labeled PBB congener).
 - Perform lipid extraction using a solvent system like hexane/dichloromethane.
- Cleanup:
 - The crude lipid extract contains many interfering compounds. A multi-step cleanup is required.
 - Gel Permeation Chromatography (GPC): This step removes the bulk of the lipids (triglycerides) based on size exclusion.
 - Silica or Florisil Column Chromatography: This step further purifies the sample, separating the PBBs from other less non-polar compounds.
- Instrumental Analysis:
 - Concentrate the final extract to a small volume.
 - Inject an aliquot into a high-resolution gas chromatograph coupled to a mass spectrometer (GC-MS).
 - Use a capillary column suitable for separating PBB congeners (e.g., DB-5).
 - Operate the MS in selected ion monitoring (SIM) or tandem MS (MS/MS) mode for maximum sensitivity and to distinguish the target analyte from matrix interferences.
- Quantification: Quantify the concentration of **3,4,5-Tribromobiphenyl** by comparing its peak area to that of the internal standard and referencing a calibration curve.

Conclusion and Future Directions

While direct experimental data on **3,4,5-Tribromobiphenyl** is lacking, its chemical structure as a non-ortho, coplanar PBB provides a strong basis for predicting its toxicological profile. It is reasonably anticipated to be a potent, dioxin-like compound that acts via sustained activation of the Aryl Hydrocarbon Receptor. The primary toxicological concerns include hepatotoxicity, immunotoxicity, endocrine disruption, and carcinogenicity.

This guide provides the foundational logic and experimental frameworks necessary to formally assess these risks. The critical next step for the scientific community is to conduct the studies outlined herein—specifically, to synthesize pure **3,4,5-Tribromobiphenyl** and determine its relative potency in AhR activation assays. Such data is essential for accurate risk assessment and for understanding the contribution of individual congeners to the overall toxicity of PBBs found in the environment and in human tissues.

References

- Render, J. A., et al. (1985). Toxicity of 3,4,5,3',4',5'-hexabrominated biphenyl and 3,4,3',4'-tetrabromobiphenyl. *Toxicology and Applied Pharmacology*, 78(1), 88-95. [[Link](#)]
- Robertson, L. W., et al. (1983). Toxicity of 3,3',4,4'- and 2,2',5,5'-tetrabromobiphenyl: correlation of activity with aryl hydrocarbon hydroxylase induction and lack of protection by antioxidants. *Journal of Toxicology and Environmental Health*, 11(1), 81-91. [[Link](#)]
- Houston Methodist Scholars. (n.d.). Toxicity of 3,3',4,4'- and 2,2',5,5'- tetrabromobiphenyl: Correlation of activity with aryl hydrocarbon hydroxylase induction and lack of protection by antioxidants. [[Link](#)]
- Kato, Y., et al. (1998). Metabolite of 2,2',4,5'-tetrabromobiphenyl, 3-methylsulphonyl-2,2',4',5'-tetrabromobiphenyl, a potent inducer of CYP2B1/2 in rat. *Xenobiotica*, 28(2), 155-166. [[Link](#)]
- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 155722, 3,4',5-Tribromobiphenyl. PubChem. [[Link](#)]
- Jan, J., et al. (2000). Effects of single non-ortho, mono-ortho, and di-ortho chlorinated biphenyls on cell functions and proliferation of the human prostatic carcinoma cell line, LNCaP. *Archives of Toxicology*, 74(8), 435-442. [[Link](#)]

- National Toxicology Program. (1993). Toxicology and Carcinogenesis Studies of Polybrominated Biphenyls (Firemaster FF-1) in F344/N Rats and B6C3F1 Mice (Feed Studies). (NTP TR 398). [\[Link\]](#)
- Jensen, R. K., & Sleight, S. D. (1986). Sequential study on the synergistic effects of 2,2',4,4',5,5'-hexabromobiphenyl and 3,3',4,4',5,5'-hexabromobiphenyl on hepatic tumor promotion. *Carcinogenesis*, 7(10), 1771-1774. [\[Link\]](#)
- Silberhorn, E. M., Glauert, H. P., & Robertson, L. W. (1990). Carcinogenicity of polyhalogenated biphenyls: PCBs and PBBs. *Critical Reviews in Toxicology*, 20(6), 440-496. [\[Link\]](#)
- Hong, C. S., et al. (1993). Toxic potential of non-ortho and mono-ortho coplanar polychlorinated biphenyls in Aroclors, seals, and humans. *Archives of Environmental Contamination and Toxicology*, 25(1), 118-123. [\[Link\]](#)
- Toxin and Toxin Target Database. (n.d.). 3,4',5-Tribromobiphenyl (T3D1994). T3DB. [\[Link\]](#)
- Patterson, D. G., et al. (1994). Levels of non-ortho-substituted (coplanar), mono- and di-ortho-substituted polychlorinated biphenyls, dibenzo-p-dioxins, and dibenzofurans in human serum and adipose tissue. *Environmental Health Perspectives*, 102(Suppl 1), 195-204. [\[Link\]](#)
- The Endocrine Disruption Exchange. (n.d.). 2,4,4'-tribromodiphenyl ether. [\[Link\]](#)
- Tanabe, S., et al. (1988). Potentially hazardous residues of non-ortho chlorine substituted coplanar PCBs in human adipose tissue. *Archives of Environmental Health*, 43(1), 11-14. [\[Link\]](#)
- The Endocrine Disruption Exchange. (n.d.). 2,2',6-tribromodiphenyl ether. [\[Link\]](#)
- Qiu, X., et al. (2020). Biotransformation of 2,4,6-tris(2,4,6-tribromophenoxy)-1,3,5-triazine (TTBP-TAZ) can contribute to high levels of 2,4,6-tribromophenol (2,4,6-TBP) in humans. *Environment International*, 143, 105933. [\[Link\]](#)
- Sun, Y., et al. (2022). 3,3',5,5'-Tetrabromobiphenyl (BB-80) and Its Hydroxylation Product (OH-BB-80) Mediate Immunotoxicity and Inhibit Embryonic Development in Zebrafish (*Danio rerio*) via the TLR4/NF-κB Signaling Pathway. *Toxics*, 10(4), 293. [\[Link\]](#)

- MDPI. (n.d.). 3,3',5,5'-Tetrabromobiphenyl (BB-80) and Its Hydroxylation Product (OH-BB-80) Mediate Immunotoxicity and Inhibit Embryonic Development in Zebrafish (*Danio rerio*) via the TLR4/NF- κ B Signaling Pathway. [\[Link\]](#)
- Morse, D. C., et al. (1996). Metabolism and biochemical effects of 3,3',4,4'-tetrachlorobiphenyl in pregnant and fetal rats. *Toxicology and Applied Pharmacology*, 136(2), 291-300. [\[Link\]](#)
- Institute for Environment and Health. (2005). Chemicals Purported to be Endocrine Disrupters: A Compilation of Published Lists. (Web Report W20). [\[Link\]](#)
- Oztas, E., et al. (2021). Toxic Effects of Tetrabromobisphenol A: Focus on Endocrine Disruption. *Journal of Environmental Pathology, Toxicology and Oncology*, 40(3), 1-13. [\[Link\]](#)
- FDA Global Substance Registration System. (n.d.). 3,4,4'-TRIBROMOBIPHENYL. [\[Link\]](#)
- Rothhammer, V., & Quintana, F. J. (2022). Targeting the aryl hydrocarbon receptor by gut phenolic metabolites. *Gut Microbes*, 14(1), 2110202. [\[Link\]](#)
- Zhang, Q., et al. (2015). Identification of the Ah-Receptor Structural Determinants for Ligand Preferences. *Toxicological Sciences*, 147(2), 497-508. [\[Link\]](#)
- McDougal, A., & Safe, S. (2003). The aryl hydrocarbon receptor as a target for estrogen receptor-negative breast cancer chemotherapy. *Breast Cancer Research and Treatment*, 77(2), 171-179. [\[Link\]](#)
- Li, Y., et al. (2022). Structural insight into the ligand binding mechanism of aryl hydrocarbon receptor. *Nature Communications*, 13, 6200. [\[Link\]](#)
- Fujii-Kuriyama, Y., & Kawajiri, K. (2010). The Aryl Hydrocarbon Receptor: A Key Bridging Molecule of External and Internal Chemical Signals. *Genes to Cells*, 15(7), 671-684. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 90479289, 3,3',4-Tribromobiphenyl. PubChem. [\[Link\]](#)
- Hussain, S. M., et al. (2005). In vitro toxicity of nanoparticles in BRL 3A rat liver cells. *Toxicology in Vitro*, 19(7), 975-983. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Toxicity of 3,3',4,4'- and 2,2',5,5'-tetrabromobiphenyl: correlation of activity with aryl hydrocarbon hydroxylase induction and lack of protection by antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
- 3. THE ARYL HYDROCARBON RECEPTOR AS A TARGET FOR ESTROGEN RECEPTOR-NEGATIVE BREAST CANCER CHEMOTHERAPY - PMC [pmc.ncbi.nlm.nih.gov]
- 4. The Aryl Hydrocarbon Receptor: A Key Bridging Molecule of External and Internal Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Structural insight into the ligand binding mechanism of aryl hydrocarbon receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Targeting the aryl hydrocarbon receptor by gut phenolic metabolites: A strategy towards gut inflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Toxicity of 3,4,5,3',4',5'-hexabrominated biphenyl and 3,4,3',4'-tetrabrominated biphenyl - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Metabolism and biochemical effects of 3,3',4,4'-tetrachlorobiphenyl in pregnant and fetal rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Metabolite of 2,2',4',5-tetrabromobiphenyl, 3-methylsulphonyl-2,2',4',5-tetrabromobiphenyl, a potent inducer of CYP2B1/2 in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Carcinogenicity of polyhalogenated biphenyls: PCBs and PBBs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Toxic potential of non-ortho and mono-ortho coplanar polychlorinated biphenyls in Aroclors, seals, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Effects of single non-ortho, mono-ortho, and di-ortho chlorinated biphenyls on cell functions and proliferation of the human prostatic carcinoma cell line, LNCaP - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

- To cite this document: BenchChem. [Preamble: A Toxicological Profile Based on Structure-Activity Relationships]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b053846/docs#preamble-a-toxicological-profile-based-on-structure-activity-relationships\]](https://www.benchchem.com/product/b053846/docs#preamble-a-toxicological-profile-based-on-structure-activity-relationships)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)